Cas no 878418-01-0 (N-(5-methyl-1,2-oxazol-3-yl)azepane-1-sulfonamide)

N-(5-methyl-1,2-oxazol-3-yl)azepane-1-sulfonamide structure
878418-01-0 structure
Product Name:N-(5-methyl-1,2-oxazol-3-yl)azepane-1-sulfonamide
CAS No:878418-01-0
MF:C10H17N3O3S
MW:259.32528090477
CID:5771847
PubChem ID:6459215
Update Time:2023-11-15

N-(5-methyl-1,2-oxazol-3-yl)azepane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • AKOS000604361
    • N-(5-methylisoxazol-3-yl)azepane-1-sulfonamide
    • STL308700
    • N-(5-methyl-3-isoxazolyl)-1-azepanesulfonamide
    • 878418-01-0
    • N-(5-methyl-1,2-oxazol-3-yl)azepane-1-sulfonamide
    • F3230-0153
    • AP-124/43382939
    • 1H-Azepine-1-sulfonamide, hexahydro-N-(5-methyl-3-isoxazolyl)-
    • Inchi: 1S/C10H17N3O3S/c1-9-8-10(11-16-9)12-17(14,15)13-6-4-2-3-5-7-13/h8H,2-7H2,1H3,(H,11,12)
    • InChI Key: NIZNNUPOCUVGSB-UHFFFAOYSA-N
    • SMILES: S(NC1C=C(C)ON=1)(N1CCCCCC1)(=O)=O

Computed Properties

  • Exact Mass: 259.09906259g/mol
  • Monoisotopic Mass: 259.09906259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 83.8Ų

Experimental Properties

  • Density: 1.33±0.1 g/cm3(Predicted)
  • Boiling Point: 416.3±47.0 °C(Predicted)
  • pka: 7.16±0.20(Predicted)

N-(5-methyl-1,2-oxazol-3-yl)azepane-1-sulfonamide Pricemore >>

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